Curculigine C
Curculigine C
Curculigine C is a natural product found in Curculigo orchioides with data available.
Brand Name:
Vulcanchem
CAS No.:
143601-11-0
VCID:
VC21142220
InChI:
InChI=1S/C19H25Cl3O11/c1-5-8(20)16(29-2)10(22)17(9(5)21)33-19-15(28)13(26)12(25)7(32-19)4-31-18-14(27)11(24)6(23)3-30-18/h6-7,11-15,18-19,23-28H,3-4H2,1-2H3/t6-,7-,11+,12-,13+,14-,15-,18+,19+/m1/s1
SMILES:
CC1=C(C(=C(C(=C1Cl)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)Cl)OC)Cl
Molecular Formula:
C19H25Cl3O11
Molecular Weight:
535.7 g/mol
Curculigine C
CAS No.: 143601-11-0
Cat. No.: VC21142220
Molecular Formula: C19H25Cl3O11
Molecular Weight: 535.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Curculigine C is a natural product found in Curculigo orchioides with data available. |
|---|---|
| CAS No. | 143601-11-0 |
| Molecular Formula | C19H25Cl3O11 |
| Molecular Weight | 535.7 g/mol |
| IUPAC Name | (2S,3R,4S,5S,6R)-2-(2,4,6-trichloro-3-methoxy-5-methylphenoxy)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C19H25Cl3O11/c1-5-8(20)16(29-2)10(22)17(9(5)21)33-19-15(28)13(26)12(25)7(32-19)4-31-18-14(27)11(24)6(23)3-30-18/h6-7,11-15,18-19,23-28H,3-4H2,1-2H3/t6-,7-,11+,12-,13+,14-,15-,18+,19+/m1/s1 |
| Standard InChI Key | KGGBAMINDPCFIK-CWADMIAUSA-N |
| Isomeric SMILES | CC1=C(C(=C(C(=C1Cl)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@@H](CO3)O)O)O)O)O)O)Cl)OC)Cl |
| SMILES | CC1=C(C(=C(C(=C1Cl)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)Cl)OC)Cl |
| Canonical SMILES | CC1=C(C(=C(C(=C1Cl)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)Cl)OC)Cl |
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